molecular formula C₁₅H₂₂O₃ B1160157 2-Ethyl-4-methyl-pentyl Salicylate

2-Ethyl-4-methyl-pentyl Salicylate

Cat. No.: B1160157
M. Wt: 250.33
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Its molecular formula is C₁₅H₂₂O₃, with a molecular weight of 250.33 g/mol . This compound is notable for its role in synthesizing high-affinity antagonists of the CCR1 receptor, a target in inflammatory and autoimmune diseases. It is classified as a biochemical with high purity grades (10mg, 25mg pack sizes) and is primarily utilized in research settings for drug development .

Properties

Molecular Formula

 C₁₅H₂₂O₃

Molecular Weight

 250.33

Synonyms

 2-Ethyl-4-methylpentyl 2-Hydroxybenzoate; 

Origin of Product

 United States

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

Salicylate esters differ in their alcohol-derived alkyl chains and substituents, which influence solubility, stability, and applications:

Compound Molecular Formula Molecular Weight (g/mol) Key Structural Features Primary Applications
2-Ethyl-4-methyl-pentyl Salicylate C₁₅H₂₂O₃ 250.33 Branched pentyl chain with ethyl/methyl groups Pharmaceutical research (CCR1 antagonists)
Amyl Salicylate (CAS 2050-08-0) C₁₂H₁₆O₃ 208.25 Linear pentyl chain Fragrance, cosmetics, read-across toxicity studies
Butyl Salicylate (CAS 2052-14-4) C₁₁H₁₄O₃ 194.23 Linear butyl chain Industrial solvents, plasticizers
Methyl Salicylate C₈H₈O₃ 152.15 Methyl ester Topical analgesics, flavoring agents
Ethyl Salicylate C₉H₁₀O₃ 166.18 Ethyl ester Viscosity reduction in industrial fluids
Methyl 4-Acetamido-2-hydroxybenzoate C₁₀H₁₁NO₄ 209.20 Acetamido substituent on aromatic ring Pharmaceutical reference standards

Key Observations :

  • Substituent Effects : Methyl 4-Acetamido-2-hydroxybenzoate’s acetamido group introduces hydrogen-bonding capacity, altering solubility and metabolic stability compared to alkyl esters .

Analytical and Functional Differences

  • Hydroxyl Radical Detection : Salicylate derivatives like sodium salicylate are used to detect hydroxyl radicals via hydroxylation to dihydroxybenzoic acids (2,5- and 2,3-DHBA). 2-Ethyl-4-methyl-pentyl Salicylate’s bulky ester group likely impedes this reaction, limiting its utility in analytical chemistry compared to simpler esters .

Featured Recommendations

Most viewed
Most popular with customers

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

Quick Inquiry

Name

Email *

Phone

Country

Product Name

Quantity *

Message